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Compound of Interest

Compound Name:
5-Chlorobenzo[d][1,3]dioxol-4-

amine

CAS No.: 379228-45-2

Cat. No.: B1250420

Get Quote

5-Chlorobenzo[d][1][2]dioxol-4-amine is a substituted aniline derivative whose significance in

medicinal chemistry far outweighs its relatively simple structure. While not a therapeutic agent

itself, it serves as a crucial, high-value intermediate in the synthesis of complex pharmaceutical

compounds. Its primary claim to notability is its role as a key structural component of

Saracatinib (AZD0530), an investigational dual-specific inhibitor of c-Src and Abl tyrosine

kinases.[3][4] Kinases are fundamental regulators of cellular signaling, and their dysregulation

is a hallmark of many cancers, making them prime targets for drug development.[5]

The benzodioxole moiety is a recognized "privileged scaffold" in drug discovery, appearing in

numerous bioactive compounds and valued for its ability to form key interactions with biological

targets.[6][7] This guide provides a comprehensive technical overview of 5-Chlorobenzo[d][1]

[2]dioxol-4-amine, covering its chemical properties, a robust synthesis protocol, its strategic

application in drug design, and essential safety protocols to empower researchers in its

effective and safe utilization.
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Section 1: Physicochemical and Spectroscopic
Profile
Understanding the fundamental properties and expected analytical signature of a compound is

the bedrock of its successful application in research.

Core Properties
All quantitative data for 5-Chlorobenzo[d][1][2]dioxol-4-amine is summarized in the table below

for ease of reference.

Property Value Source(s)

CAS Number 379228-45-2 [Matrix Scientific]

Molecular Formula C₇H₆ClNO₂ [Matrix Scientific]

Molecular Weight 171.58 g/mol [Matrix Scientific]

Canonical SMILES C1=C(C2=C(C=C1Cl)OCO2)N [PubChem]

Appearance Expected to be a solid at STP General

InChI Key
BFNFQVDPKWQGJR-

UHFFFAOYSA-N
[PubChem]

Predicted Spectroscopic Signature
While specific spectra for this compound are not widely published, its structure allows for a

confident prediction of its key spectroscopic features. These predictions are essential for

reaction monitoring and quality control.

¹H NMR (Proton NMR): In a solvent like DMSO-d₆, the spectrum would be expected to show:

Two aromatic protons on the benzodioxole ring, likely appearing as doublets between 6.0-

7.0 ppm.

A singlet for the two protons of the methylenedioxy group (-O-CH₂-O-) around 6.0 ppm.
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A broad singlet for the amine (-NH₂) protons, typically in the range of 4.0-5.0 ppm, the

position of which is concentration-dependent and will exchange with D₂O.

IR (Infrared) Spectroscopy: The IR spectrum provides clear evidence of key functional

groups.

N-H Stretching: A primary amine will show two distinct, sharp to medium bands in the

3300-3500 cm⁻¹ region due to symmetric and asymmetric stretching.

Aromatic C-H Stretching: A signal just above 3000 cm⁻¹.

C-O Stretching: Strong bands associated with the dioxole ether linkages, typically in the

1000-1300 cm⁻¹ range.

C-Cl Stretching: A band in the fingerprint region, typically 600-800 cm⁻¹.

Mass Spectrometry (MS): In an electron ionization (EI) experiment, the molecular ion peak

(M⁺) would be observed at m/z ≈ 171. A characteristic isotopic pattern for one chlorine atom

([M+2]⁺ peak at approximately one-third the intensity of the M⁺ peak) would be a definitive

feature.

Section 2: Synthesis and Purification Protocol
The synthesis of 5-Chlorobenzo[d][1][2]dioxol-4-amine is not commonly detailed. However, a

logical and efficient two-step synthesis can be designed based on established organic

chemistry principles: electrophilic nitration of a commercially available precursor followed by a

chemoselective reduction. This approach is reliable and avoids harsh conditions that could

compromise the chlorinated scaffold.

Proposed Synthetic Pathway
The pathway begins with 5-Chlorobenzo[d][1][2]dioxole (CAS: 7228-38-8) and proceeds via a

nitro intermediate.
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5-Chlorobenzo[d][1,3]dioxole
(CAS: 7228-38-8) 5-Chloro-4-nitrobenzo[d][1,3]dioxole

 Step 1: Nitration
HNO₃ / Acetic Acid

15-25 °C 5-Chlorobenzo[d][1,3]dioxol-4-amine
(CAS: 379228-45-2)

 Step 2: Reduction
SnCl₂·2H₂O / EtOH

Reflux

Click to download full resolution via product page

Caption: Proposed two-step synthesis of the target compound.

Step 1: Electrophilic Nitration of 5-Chlorobenzo[d][1]
[2]dioxole
Causality: The methylenedioxy group is a strong activating group for electrophilic aromatic

substitution, directing incoming electrophiles to the ortho positions (C4 and C7). The chloro

group is a deactivating but ortho-, para-director. The combined electronics strongly favor

substitution at the C4 position. Using a nitric acid/acetic acid system is a milder alternative to

the more aggressive H₂SO₄/HNO₃, which helps prevent side reactions.[8][9]

Protocol:

Setup: Equip a three-necked round-bottom flask with a magnetic stirrer, a dropping funnel,

and a thermometer. Place the flask in an ice/water bath.

Dissolution: To the flask, add 5-chlorobenzo[d][1][2]dioxole (1.0 eq) and glacial acetic acid

(approx. 5-6 mL per gram of starting material). Stir until fully dissolved.

Nitrating Mixture: In a separate beaker, carefully prepare a nitrating mixture of concentrated

nitric acid (1.1 eq) in glacial acetic acid (approx. 2 mL per gram of starting material).

Addition: Slowly add the nitrating mixture dropwise via the dropping funnel to the stirred

solution, ensuring the internal temperature is maintained between 15-25 °C.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at

room temperature for 4-6 hours. Monitor reaction progress by TLC.

Workup: Upon completion, pour the reaction mixture slowly into a beaker of ice water. The

nitro-product should precipitate as a solid.
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Isolation: Collect the solid by vacuum filtration, wash thoroughly with water to remove

residual acid, and dry under vacuum. The intermediate, 5-Chloro-4-nitrobenzo[d][1]

[2]dioxole, can be used in the next step, often without further purification.

Step 2: Chemoselective Reduction of the Nitro Group
Causality: The reduction of an aromatic nitro group in the presence of an aryl chloride requires

a chemoselective reagent. Catalytic hydrogenation with Pd/C carries a high risk of

dehalogenation.[1] Tin(II) chloride (SnCl₂) in an acidic medium is an excellent choice as it is a

mild reductant that selectively reduces the nitro group to an amine without affecting the C-Cl

bond.[2][10]

Protocol:

Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add

the crude 5-chloro-4-nitrobenzo[d][1][2]dioxole from Step 1 (1.0 eq).

Reagents: Add ethanol as the solvent (approx. 10 mL per gram of nitro compound) followed

by tin(II) chloride dihydrate (SnCl₂·2H₂O, 4.0-5.0 eq).[10]

Reaction: Heat the mixture to reflux (approx. 78 °C) and stir. The reaction is typically

complete within 2-4 hours. Monitor by TLC until the starting material is consumed.

Quenching & Basification: Cool the reaction to room temperature. Slowly and carefully add a

concentrated aqueous solution of sodium hydroxide (e.g., 10 M NaOH) or sodium

bicarbonate until the pH is basic (pH > 9). This neutralizes the acid and precipitates tin salts.

Extraction: Transfer the mixture to a separatory funnel and extract the product into an

organic solvent such as ethyl acetate (3x volumes).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude amine can be

purified further by column chromatography on silica gel using a hexane/ethyl acetate

gradient to yield the final product.
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Section 3: Application in Drug Discovery - The
Saracatinib Scaffold
The primary utility of 5-Chlorobenzo[d][1][2]dioxol-4-amine is as a scaffold in kinase inhibitor

design.[11] In Saracatinib (AZD0530), this fragment serves as the N-aryl group that binds to

the "hinge region" of the ATP-binding pocket of the Src and Abl kinases.[4] This interaction is

critical for anchoring the inhibitor and achieving high potency.

The synthesis of Saracatinib involves a nucleophilic aromatic substitution (SₙAr) reaction where

the amine of 5-Chlorobenzo[d][1][2]dioxol-4-amine displaces a chlorine atom on a substituted

quinazoline core.[4][12]

5-Chlorobenzo[d]dioxol-4-amine

Saracatinib (AZD0530)

 Nucleophilic Attack

4-Chloro-quinazoline Core

 SₙAr Reaction

Click to download full resolution via product page

Caption: Incorporation of the amine into the Saracatinib drug scaffold.

The specific substitution pattern—the chlorine at position 5 and the amine at position 4—is

crucial. This arrangement influences the electronics and conformation of the molecule,

optimizing its fit within the kinase active site and contributing to Saracatinib's high selectivity

and nanomolar potency (IC₅₀ = 2.7 nM for Src).[13][14]

Section 4: Safety, Handling, and Storage
Proper handling of chemical reagents is paramount for researcher safety. The following

guidelines are synthesized from available Safety Data Sheets (SDS).[1]

Hazard Profile & Precautionary Measures

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://commonorganicchemistry.com/Rxn_Pages/Nitro_Reduction/Nitro_Reduction_Index.htm
https://orgosolver.com/reaction-library/aromatic-reaction-guides/nitrobenzene-reduction-sn-hcl
https://pubmed.ncbi.nlm.nih.gov/19932020/
https://pubmed.ncbi.nlm.nih.gov/17064066/
https://commonorganicchemistry.com/Rxn_Pages/Nitro_Reduction/Nitro_Reduction_Index.htm
https://orgosolver.com/reaction-library/aromatic-reaction-guides/nitrobenzene-reduction-sn-hcl
https://pubmed.ncbi.nlm.nih.gov/17064066/
https://www.researchgate.net/publication/290101460_Synthesis_of_saracatinib
https://www.benchchem.com/product/b1250420/docs?utm_src=pdf-body-img#introduction-a-pivotal-building-block-in-modern-kinase-inhibition
https://www.apexbt.com/saracatinib-azd0530.html
https://www.selleckchem.com/products/AZD0530.html
https://commonorganicchemistry.com/Rxn_Pages/Nitro_Reduction/Nitro_Reduction_Index.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250420?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Category Description & Precautionary Action

Acute Effects

Material may be irritating to mucous membranes

and the upper respiratory tract. May be harmful

if ingested or inhaled.[1]

Skin Contact

Causes skin irritation.[1] Action: Wear chemical-

resistant gloves. Wash affected area

immediately with soap and water.

Eye Contact

Causes serious eye irritation.[1] Action: Wear

safety goggles or a face shield. In case of

contact, rinse with water for 15 mins.

Inhalation

May cause respiratory irritation.[1] Action: Use

only in a chemical fume hood with adequate

ventilation.

Incompatibilities
Strong oxidizing agents, strong acids, and

strong bases.[1]

Decomposition

Emits toxic fumes (carbon oxides, nitrogen

oxides, hydrogen chloride) under fire conditions.

[1]

Handling, Storage, and Spill Response
Handling: Always handle in a well-ventilated chemical fume hood. Avoid breathing dust or

vapor. Prevent contact with skin and eyes. Standard personal protective equipment (lab coat,

safety goggles, nitrile gloves) is mandatory.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

Spill Response: For a small spill, carefully sweep up the solid material, place it in a sealed

container for disposal, and clean the spill area. Avoid generating dust.

Conclusion
5-Chlorobenzo[d][1][2]dioxol-4-amine represents a specialized yet highly valuable building

block for medicinal chemists and drug development scientists. Its true potential is realized
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when it is strategically incorporated into larger molecules designed to interact with specific

biological targets, as exemplified by its role in the potent kinase inhibitor Saracatinib. A

thorough understanding of its synthesis, spectroscopic properties, and safe handling

procedures, as detailed in this guide, is essential for leveraging its unique structural and

electronic features in the pursuit of novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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